Cas no 2680534-90-9 (4-(2,2-Dimethylpropyl)-1,3-thiazol-2-amine hydrobromide)
4-(2,2-Dimethylpropyl)-1,3-thiazol-2-amine hydrobromide Chemical and Physical Properties
Names and Identifiers
-
- EN300-28316291
- 4-(2,2-dimethylpropyl)-1,3-thiazol-2-amine hydrobromide
- 2680534-90-9
- 2-Thiazolamine, 4-(2,2-dimethylpropyl)-, hydrobromide (1:1)
- 4-(2,2-Dimethylpropyl)-1,3-thiazol-2-amine hydrobromide
-
- MDL: MFCD34186139
- Inchi: 1S/C8H14N2S.BrH/c1-8(2,3)4-6-5-11-7(9)10-6;/h5H,4H2,1-3H3,(H2,9,10);1H
- InChI Key: XNUFRDLPXKCLJX-UHFFFAOYSA-N
- SMILES: Br.S1C(N)=NC(=C1)CC(C)(C)C
Computed Properties
- Exact Mass: 250.01393g/mol
- Monoisotopic Mass: 250.01393g/mol
- Isotope Atom Count: 0
- Hydrogen Bond Donor Count: 2
- Hydrogen Bond Acceptor Count: 3
- Heavy Atom Count: 12
- Rotatable Bond Count: 2
- Complexity: 131
- Covalently-Bonded Unit Count: 2
- Defined Atom Stereocenter Count: 0
- Undefined Atom Stereocenter Count : 0
- Defined Bond Stereocenter Count: 0
- Undefined Bond Stereocenter Count: 0
- Topological Polar Surface Area: 67.2Ų
4-(2,2-Dimethylpropyl)-1,3-thiazol-2-amine hydrobromide Pricemore >>
| Related Categories | No. | Product Name | Cas No. | Purity | Specification | Price | update time | Inquiry |
|---|---|---|---|---|---|---|---|---|
| Enamine | EN300-28316291-1g |
4-(2,2-dimethylpropyl)-1,3-thiazol-2-amine hydrobromide |
2680534-90-9 | 95% | 1g |
$785.0 | 2023-09-07 | |
| Enamine | EN300-28316291-5g |
4-(2,2-dimethylpropyl)-1,3-thiazol-2-amine hydrobromide |
2680534-90-9 | 95% | 5g |
$2277.0 | 2023-09-07 | |
| Enamine | EN300-28316291-10g |
4-(2,2-dimethylpropyl)-1,3-thiazol-2-amine hydrobromide |
2680534-90-9 | 95% | 10g |
$3376.0 | 2023-09-07 | |
| Enamine | EN300-28316291-0.05g |
4-(2,2-dimethylpropyl)-1,3-thiazol-2-amine hydrobromide |
2680534-90-9 | 95.0% | 0.05g |
$182.0 | 2025-03-19 | |
| Enamine | EN300-28316291-0.1g |
4-(2,2-dimethylpropyl)-1,3-thiazol-2-amine hydrobromide |
2680534-90-9 | 95.0% | 0.1g |
$272.0 | 2025-03-19 | |
| Enamine | EN300-28316291-0.25g |
4-(2,2-dimethylpropyl)-1,3-thiazol-2-amine hydrobromide |
2680534-90-9 | 95.0% | 0.25g |
$389.0 | 2025-03-19 | |
| Enamine | EN300-28316291-0.5g |
4-(2,2-dimethylpropyl)-1,3-thiazol-2-amine hydrobromide |
2680534-90-9 | 95.0% | 0.5g |
$613.0 | 2025-03-19 | |
| Enamine | EN300-28316291-1.0g |
4-(2,2-dimethylpropyl)-1,3-thiazol-2-amine hydrobromide |
2680534-90-9 | 95.0% | 1.0g |
$785.0 | 2025-03-19 | |
| Enamine | EN300-28316291-2.5g |
4-(2,2-dimethylpropyl)-1,3-thiazol-2-amine hydrobromide |
2680534-90-9 | 95.0% | 2.5g |
$1539.0 | 2025-03-19 | |
| Enamine | EN300-28316291-5.0g |
4-(2,2-dimethylpropyl)-1,3-thiazol-2-amine hydrobromide |
2680534-90-9 | 95.0% | 5.0g |
$2277.0 | 2025-03-19 |
4-(2,2-Dimethylpropyl)-1,3-thiazol-2-amine hydrobromide Related Literature
-
Haitao Li,Yu Pan,Zhizhi Wang,Shan Chen,Ruixin Guo,Jianqiu Chen RSC Adv., 2015,5, 100775-100782
-
Yu-Nong Li,Liang-Nian He,Xian-Dong Lang,Xiao-Fang Liu,Shuai Zhang RSC Adv., 2014,4, 49995-50002
-
Suji Lee,Min Su Han Chem. Commun., 2021,57, 9450-9453
-
Adeline Huiling Loo,Alessandra Bonanni,Martin Pumera Analyst, 2013,138, 467-471
Additional information on 4-(2,2-Dimethylpropyl)-1,3-thiazol-2-amine hydrobromide
Introduction to 4-(2,2-Dimethylpropyl)-1,3-thiazol-2-amine hydrobromide (CAS No. 2680534-90-9)
4-(2,2-Dimethylpropyl)-1,3-thiazol-2-amine hydrobromide, identified by the Chemical Abstracts Service Number (CAS No.) 2680534-90-9, is a significant compound in the field of pharmaceutical chemistry. This compound belongs to the thiazole derivatives, a class of heterocyclic compounds that have garnered considerable attention due to their diverse biological activities and potential applications in drug development.
The structure of 4-(2,2-Dimethylpropyl)-1,3-thiazol-2-amine hydrobromide features a thiazole core substituted with a 2,2-dimethylpropyl group at the 4-position and an amine group at the 2-position. The presence of the hydrobromide salt form enhances its solubility and stability, making it a valuable intermediate in synthetic chemistry and a promising candidate for further pharmacological investigation.
Recent advancements in medicinal chemistry have highlighted the importance of thiazole derivatives in the development of novel therapeutic agents. Thiazole scaffolds are known for their ability to interact with various biological targets, including enzymes and receptors involved in metabolic pathways, inflammation, and infection. The amine group in 4-(2,2-Dimethylpropyl)-1,3-thiazol-2-amine hydrobromide provides a versatile site for further functionalization, enabling the synthesis of more complex molecules with tailored biological properties.
In particular, studies have demonstrated that modifications of the thiazole ring can significantly influence the pharmacokinetic and pharmacodynamic profiles of derivatives. The 2,2-dimethylpropyl substituent in this compound may contribute to enhanced binding affinity or metabolic stability, which are critical factors in drug design. Additionally, the hydrobromide salt form can improve oral bioavailability and facilitate formulation development.
Current research in this area is focused on exploring the potential of 4-(2,2-Dimethylpropyl)-1,3-thiazol-2-amine hydrobromide as a lead compound for treating various diseases. Preliminary studies suggest that this compound may exhibit inhibitory activity against certain enzymes or receptors implicated in conditions such as cancer, neurodegenerative disorders, and infectious diseases. The ability to modulate these targets could lead to the development of new therapeutic strategies.
The synthesis of 4-(2,2-Dimethylpropyl)-1,3-thiazol-2-amine hydrobromide involves multi-step organic reactions that require precise control over reaction conditions to ensure high yield and purity. Advanced synthetic methodologies, including catalytic processes and flow chemistry techniques, have been employed to optimize production efficiency. These approaches not only enhance scalability but also minimize waste generation, aligning with sustainable chemistry principles.
From a computational chemistry perspective, molecular modeling studies have been instrumental in understanding the interactions between 4-(2,2-Dimethylpropyl)-1,3-thiazol-2-amine hydrobromide and its potential targets. These simulations help predict binding affinities and identify key residues involved in drug-receptor interactions. Such insights are crucial for designing analogs with improved pharmacological properties.
The pharmaceutical industry has shown increasing interest in thiazole derivatives due to their broad spectrum of biological activities. 4-(2,2-Dimethylpropyl)-1,3-thiazol-2-amine hydrobromide represents a promising candidate for further development due to its structural features and preliminary biological data. Future studies will likely focus on optimizing its chemical structure to enhance potency while minimizing side effects.
In conclusion,4-(2,2-Dimethylpropyl)-1,3-thiazol-2-amine hydrobromide (CAS No. 2680534-90-9) is a structurally interesting compound with significant potential in pharmaceutical research. Its unique properties make it an attractive scaffold for developing new drugs targeting various diseases. Continued investigation into its biological activities and synthetic modifications will be essential for realizing its full therapeutic potential.
2680534-90-9 (4-(2,2-Dimethylpropyl)-1,3-thiazol-2-amine hydrobromide) Related Products
- 2098070-20-1(2-(3-(Pyridin-3-yl)-1H-pyrazol-1-yl)acetimidamide)
- 2680771-01-9(4-cyclopentyl-3-{(prop-2-en-1-yloxy)carbonylamino}butanoic acid)
- 1444113-98-7(N-(3-cyanothiolan-3-yl)-2-[(2,2,2-trifluoroethyl)sulfanyl]pyridine-4-carboxamide)
- 332062-08-5(Fmoc-S-3-amino-4,4-diphenyl-butyric acid)
- 1270529-38-8(1,2,3,4,5,6-Hexahydro-[2,3]bipyridinyl-6-ol)
- 941977-17-9(N'-(3-chloro-2-methylphenyl)-N-2-(dimethylamino)-2-(naphthalen-1-yl)ethylethanediamide)
- 2138166-62-6(2,2-Difluoro-3-[methyl(2-methylbutyl)amino]propanoic acid)
- 89640-58-4(2-Iodo-4-nitrophenylhydrazine)
- 1449132-38-0(3-Fluoro-5-(2-fluoro-5-methylbenzylcarbamoyl)benzeneboronic acid)
- 2034271-14-0(2-(1H-indol-3-yl)-N-{[6-(thiophen-2-yl)-[1,2,4]triazolo[4,3-b]pyridazin-3-yl]methyl}acetamide)